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Compound of Interest

Compound Name: 3,5-Dinitrosalicylhydrazide-15N2

CAS No.: 1346598-09-1

Cat. No.: B583994

Get Quote

Executive Summary
3,5-Dinitrosalicylhydrazide-15N2 (DNSH-15N2) is a stable isotope-labeled derivative of 3,5-

dinitrosalicylhydrazide, a key metabolite of the nitrofuran veterinary antibiotic Nifursol.[1]

In drug development and food safety analysis, DNSH-15N2 serves as a critical Internal

Standard (IS) for the quantification of illegal nitrofuran residues in animal-derived food

products. Its core utility lies in its mass spectral distinctiveness (+2 Da shift) and isotopic

stability, enabling precise quantification of trace metabolites via Isotope Dilution Mass

Spectrometry (IDMS).

Key Technical Parameters:

Analyte Type: Stable Isotope Labeled Standard (Chemical Purity >98%; Isotopic Enrichment

>99%).

Primary Application: LC-MS/MS quantification of Nifursol metabolites.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b583994#bc-rfq
https://www.benchchem.com/product/b583994/docs?utm_src=pdf-body#technical-guide-chemical-properties-applications-of-3-5-dinitrosalicylhydrazide-15n2
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrosalicylhydrazide-15N2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection Window: Ultra-trace levels (ppb/ppt) in complex biological matrices (tissue,

plasma).

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8][9]
The introduction of two Nitrogen-15 atoms into the hydrazide moiety alters the mass-to-charge

ratio (m/z) without significantly impacting the chromatographic retention time or chemical

reactivity compared to the unlabeled analyte.

Comparative Chemical Data
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Property Unlabeled Parent (DNSH)
Labeled Standard (DNSH-
15N2)

CAS Number 955-07-7 1346598-09-1

IUPAC Name
2-hydroxy-3,5-

dinitrobenzohydrazide

2-hydroxy-3,5-dinitro(

N

)benzohydrazide

Molecular Formula

C

H

N

O

C

H

N

N

O

Molar Mass 242.15 g/mol 244.13 g/mol

Monoisotopic Mass 242.0287 Da 244.0228 Da

Appearance
Yellow to Orange Crystalline

Solid
Yellow Crystalline Solid

Melting Point 236°C (Decomposes) ~236°C (Decomposes)

Solubility DMSO, DMF, Dilute Alkali DMSO, DMF, Dilute Alkali

pKa
~6.5 (Phenolic OH), ~11

(Hydrazide)
Identical

Structural Visualization
The molecule consists of a salicylic acid core substituted with two electron-withdrawing nitro

groups at positions 3 and 5. The carboxylic acid is derivatized into a hydrazide, where the

nitrogen atoms are isotopically labeled.
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Figure 1: Structural composition of DNSH-15N2.[1][2] The green node indicates the site of

isotopic labeling.

Synthesis & Isotopic Labeling Protocol
Scientific Rationale: The synthesis utilizes a Nucleophilic Acyl Substitution mechanism. The

electron-deficient nature of the 3,5-dinitrosalicylic ester makes the carbonyl carbon highly

electrophilic, facilitating a rapid reaction with hydrazine. Using Hydrazine-15N2 sulfate or

hydrate as the limiting reagent ensures cost-efficiency.

Reaction Pathway[13][14]
Precursor: Methyl 3,5-dinitrosalicylate.

Reagent: Hydrazine-15N2 hydrate (

N

H

·H

O).

Solvent: Methanol or Ethanol (Protic solvent promotes proton transfer).
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Figure 2: Synthetic route for DNSH-15N2 via hydrazinolysis of the methyl ester.

Step-by-Step Synthesis Protocol
Safety Warning:Hydrazine is a potent carcinogen and highly toxic. 3,5-Dinitro compounds are

potentially explosive. Perform all operations behind a blast shield in a fume hood.

Preparation: Dissolve 1.0 eq of Methyl 3,5-dinitrosalicylate in anhydrous Methanol (10 mL/g).

Addition: Add 1.1 eq of Hydrazine-15N2 monohydrate dropwise at room temperature.

Causality: Slow addition prevents thermal runaway due to the exothermic nature of

hydrazide formation.

Reflux: Heat the mixture to reflux (65°C) for 3 hours.

Self-Validating Check: The solution should transition from clear/pale to a deep

yellow/orange suspension as the product precipitates (hydrazides are generally less

soluble in alcohol than their ester precursors).

Isolation: Cool to 0°C in an ice bath for 30 minutes to maximize precipitation.
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Filtration: Filter the yellow solid under vacuum. Wash with cold methanol (2x) and diethyl

ether (1x) to remove unreacted hydrazine and ester.

Drying: Dry under high vacuum at 40°C.

Yield Expectation: >85%.[3][4][5][6][7]

Analytical Characterization
Mass Spectrometry (LC-MS/MS)
This is the primary method for validation. The 15N2 label provides a predictable mass shift.

Ionization Mode: Negative Electrospray Ionization (ESI-).

Reasoning: The phenolic proton is acidic and easily removed, creating a stable phenoxide

ion [M-H]⁻.

Precursor Ion (Q1):

Parent: m/z 241.0

15N2-Standard:m/z243.0 (+2 shift)

Product Ions (Q3):

Common transition: Loss of the hydrazide group or nitro group fragmentation.

Validation: The retention time of the 243.0 transition must perfectly match the 241.0 trace

of the analyte.

Nuclear Magnetic Resonance (NMR)
15N-NMR is the definitive structural proof.

Solvent: DMSO-d6 (due to poor solubility in CDCl3).

Chemical Shift Prediction:
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Amide Nitrogen (-CO-

NH-): Expected ~130–150 ppm (relative to liq. NH3). Downfield due to carbonyl
deshielding.

Terminal Nitrogen (-

NH2): Expected ~60–90 ppm.

Coupling: A strong

coupling (approx 10-15 Hz) may be observed between the two labeled nitrogens, confirming
the integrity of the N-N bond.

Applications in Drug Development & Safety
Metabolic Tracking of Nifursol
Nifursol is a nitrofuran antibiotic banned in food-producing animals (EU Regulation). It

metabolizes rapidly, making the parent drug undetectable.

Marker Residue: 3,5-Dinitrosalicylhydrazide (DNSH).[1][8][3]

Workflow: Tissue samples are hydrolyzed under acidic conditions to release protein-bound

DNSH. DNSH-15N2 is added before hydrolysis to account for recovery losses during

extraction.

Mechanism of Action Studies
The hydrazide group is chemically reactive.[2][9] In biological systems, it can form hydrazones

with endogenous aldehydes (e.g., Pyridoxal phosphate), potentially causing toxicity.

Experiment: Incubate DNSH-15N2 with liver microsomes.

Detection: Use 15N-NMR or MS to track the formation of downstream metabolites (e.g.,

acetylation to Acetyl-DNSH-15N2) without interference from background nitrogen sources.
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Figure 3: Standard workflow for Nifursol metabolite quantification using DNSH-15N2.

Storage and Stability
Light Sensitivity: Nitro compounds are photosensitive. Store in amber vials.

Temperature: -20°C for long-term storage.

Hygroscopicity: Hydrazides can be hygroscopic; store under desiccated conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Chemical Properties & Applications of
3,5-Dinitrosalicylhydrazide-15N2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583994/docs#technical-guide-chemical-properties-
applications-of-3-5-dinitrosalicylhydrazide-15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b583994/docs#technical-guide-chemical-properties-applications-of-3-5-dinitrosalicylhydrazide-15n2
https://www.benchchem.com/product/b583994/docs#technical-guide-chemical-properties-applications-of-3-5-dinitrosalicylhydrazide-15n2
https://www.benchchem.com/product/b583994/docs#technical-guide-chemical-properties-applications-of-3-5-dinitrosalicylhydrazide-15n2
https://www.benchchem.com/product/b583994/docs#technical-guide-chemical-properties-applications-of-3-5-dinitrosalicylhydrazide-15n2
https://www.benchchem.com/product/b583994?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

